Cas no 62069-64-1 (1H-Carbazole, 2,3,4,9-tetrahydro-5,7-dimethoxy-3-methyl-)

• Product name: 1H-Carbazole, 2,3,4,9-tetrahydro-5,7-dimethoxy-3-methyl-
• CAS No: 62069-64-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 459130
• PubChem ID: 71390259

1H-Carbazole, 2,3,4,9-tetrahydro-5,7-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazole, 2,3,4,9-tetrahydro-5,7-dimethoxy-3-methyl-
• 5,7-dimethoxy-3-methyl-2,3,4,9-tetrahydro-1H-carbazole
• DTXSID00812180
• 62069-64-1

• Inchi： InChI=1S/C15H19NO2/c1-9-4-5-12-11(6-9)15-13(16-12)7-10(17-2)8-14(15)18-3/h7-9,16H,4-6H2,1-3H3
• InChI Key： FOLMEVKPOQYNHL-UHFFFAOYSA-N
• SMILES： CC1CCC2=C(C1)C3=C(N2)C=C(C=C3OC)OC

Computed Properties

• Exact Mass: 245.14167
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25